Cas no 1806424-97-4 (6-(Methylthio)benzo[d]oxazole-2-carboxylic acid)

• Product Name: 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid
• CAS No: 1806424-97-4
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 4818106
• Update Time: 2025-05-19

6-(Methylthio)benzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid

• Inchi： 1S/C9H7NO3S/c1-14-5-2-3-6-7(4-5)13-8(10-6)9(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： XLUVRLXJPOSPQV-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)OC(C(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 2.1
• Topological Polar Surface Area: 88.6

Additional information on 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid

6-(Methylthio)benzo[d]oxazole-2-carboxylic Acid: A Comprehensive Overview

The compound 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid, identified by the CAS number 1806424-97-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of benzo[d]oxazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a benzo[d]oxazole ring system with a methylthio group at the 6-position and a carboxylic acid group at the 2-position, making it a unique member of this chemical family.

The synthesis of 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and oxidation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. The methylthio group plays a crucial role in modulating the physicochemical properties of the molecule, such as solubility and stability, which are critical for its application in various fields.

One of the most promising applications of 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid lies in its potential as a pharmacological agent. Studies have demonstrated that this compound exhibits significant antioxidant and anti-inflammatory activities, making it a potential candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to inhibit certain enzymes associated with cancer progression has been highlighted in recent research, underscoring its potential as an anticancer agent.

In addition to its therapeutic applications, 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid has also been explored for its role in material science. The compound's unique electronic properties make it a valuable component in the development of advanced materials, such as organic semiconductors and sensors. Researchers have reported that incorporating this molecule into polymer matrices can enhance the electrical conductivity and mechanical stability of the resulting materials, opening up new possibilities for its use in electronic devices.

The latest studies on 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid have focused on understanding its interaction with biological systems at the molecular level. Using advanced techniques such as X-ray crystallography and molecular docking simulations, scientists have gained insights into how this compound binds to target proteins and modulates their activity. These findings have provided a foundation for designing more effective drugs with improved bioavailability and reduced side effects.

In conclusion, 6-(Methylthio)benzo[d]oxazole-2-carboxylic acid, with its unique chemical structure and versatile properties, represents a valuable asset in both pharmaceutical and materials research. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation across multiple disciplines.